Cas no 1704560-64-4 (7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane)

• Product Name: 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane
• CAS No: 1704560-64-4
• MF: C₁₂H₁₆F₃NO₂S₃
• MW: 359.451149940491
• CID: 5550147
• PubChem ID: 90633130
• Update Time: 2025-05-19

7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(thiophen-2-yl)-4-((3,3,3-trifluoropropyl)sulfonyl)-1,4-thiazepane
• AKOS025106597
• 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane
• 1704560-64-4
• 7-thiophen-2-yl-4-(3,3,3-trifluoropropylsulfonyl)-1,4-thiazepane
• F6481-4602

• Inchi： 1S/C12H16F3NO2S3/c13-12(14,15)4-9-21(17,18)16-5-3-11(20-8-6-16)10-2-1-7-19-10/h1-2,7,11H,3-6,8-9H2
• InChI Key： ISALUMVBPKRDEK-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(N1CCSC(C2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 359.02952676g/mol
• Monoisotopic Mass: 359.02952676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane

Exploring the Unique Properties and Applications of 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane (CAS No. 1704560-64-4)

The compound 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane (CAS No. 1704560-64-4) has garnered significant attention in the field of medicinal chemistry and material science due to its unique structural features and potential applications. This molecule combines a thiophene ring, a trifluoropropanesulfonyl group, and a thiazepane core, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its sulfonamide moiety, which is known for enhancing bioavailability and metabolic stability in drug candidates.

In recent years, the demand for fluorinated compounds like 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane has surged, driven by their applications in pharmaceuticals and agrochemicals. The incorporation of trifluoromethyl groups is a common strategy to improve the lipophilicity and binding affinity of molecules, making them more effective in targeting specific biological pathways. This compound's thiophene ring further contributes to its electronic properties, which are valuable in the design of organic semiconductors and optoelectronic materials.

One of the most frequently asked questions in online searches is: "What are the synthetic routes for 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane?" The synthesis typically involves the reaction of a thiazepane precursor with 3,3,3-trifluoropropanesulfonyl chloride under controlled conditions. Researchers have also explored catalytic methods to improve yield and selectivity, addressing the growing need for sustainable and efficient synthetic protocols. The compound's CAS No. 1704560-64-4 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate tracking in global chemical databases.

The versatility of 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane extends to its potential role in drug discovery. Its structural motifs are reminiscent of known enzyme inhibitors and receptor modulators, making it a promising candidate for further pharmacological studies. For instance, the sulfonyl group is often found in molecules that interact with G-protein-coupled receptors (GPCRs), a major target class in modern therapeutics. Additionally, the thiophene ring's aromaticity can facilitate π-π stacking interactions, which are crucial for binding to biological macromolecules.

Another trending topic in the scientific community is the use of computational chemistry to predict the properties of complex molecules like CAS No. 1704560-64-4. Advanced modeling techniques, such as density functional theory (DFT) and molecular docking, have been employed to elucidate its electronic structure and potential binding modes. These tools not only accelerate the discovery process but also reduce the need for extensive experimental screening, aligning with the principles of green chemistry.

From an industrial perspective, the scalability of 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane is a key consideration. Manufacturers are increasingly adopting continuous flow chemistry to produce such compounds with higher efficiency and lower environmental impact. The integration of process analytical technology (PAT) ensures consistent quality and compliance with stringent regulatory standards, addressing another common query: "How is the purity of CAS No. 1704560-64-4 ensured in large-scale production?"

In summary, 7-(thiophen-2-yl)-4-(3,3,3-trifluoropropanesulfonyl)-1,4-thiazepane (CAS No. 1704560-64-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic and computational methodologies, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.